(E)-3-(1H-Imidazol-5-yl)prop-2-enoic acid;dihydrate
(E)-3-(1H-Imidazol-5-yl)prop-2-enoic acid;dihydrate
Urocanic acid, also known as Urocanate or 3-(1H-Imidazol-4-yl)-2-propenoic acid, is classified as an imidazolyl carboxylic acids or a derivative. An imidazolyl carboxylic acids or a derivative are organic compounds containing a carboxylic acid chain (of at least 2 carbon atoms) linked to an imidazole ring. Urocanic acid is considered a soluble (in water), acidic compound. Urocanic acid is an intermediate in the catabolism of L-histidine.
Brand Name:
Vulcanchem
CAS No.:
104-98-3
VCID:
VC0190492
InChI:
InChI=1S/C6H6N2O2.2H2O/c9-6(10)2-1-5-3-7-4-8-5;;/h1-4H,(H,7,8)(H,9,10);2*1H2/b2-1+;;
SMILES:
C1=C(NC=N1)C=CC(=O)O.O.O
Molecular Formula:
C6H10N2O4
Molecular Weight:
138.12 g/mol
(E)-3-(1H-Imidazol-5-yl)prop-2-enoic acid;dihydrate
CAS No.: 104-98-3
Natural Products
VCID: VC0190492
Molecular Formula: C6H10N2O4
Molecular Weight: 138.12 g/mol
| CAS No. | 104-98-3 |
|---|---|
| Product Name | (E)-3-(1H-Imidazol-5-yl)prop-2-enoic acid;dihydrate |
| Molecular Formula | C6H10N2O4 |
| Molecular Weight | 138.12 g/mol |
| IUPAC Name | (E)-3-(1H-imidazol-5-yl)prop-2-enoic acid;dihydrate |
| Standard InChI | InChI=1S/C6H6N2O2.2H2O/c9-6(10)2-1-5-3-7-4-8-5;;/h1-4H,(H,7,8)(H,9,10);2*1H2/b2-1+;; |
| Standard InChIKey | LOIYMIARKYCTBW-UHFFFAOYSA-N |
| Isomeric SMILES | C1=C(NC=N1)/C=C/C(=O)O.O.O |
| SMILES | C1=C(NC=N1)C=CC(=O)O.O.O |
| Canonical SMILES | C1=C(NC=N1)C=CC(=O)O.O.O |
| Description | Urocanic acid, also known as Urocanate or 3-(1H-Imidazol-4-yl)-2-propenoic acid, is classified as an imidazolyl carboxylic acids or a derivative. An imidazolyl carboxylic acids or a derivative are organic compounds containing a carboxylic acid chain (of at least 2 carbon atoms) linked to an imidazole ring. Urocanic acid is considered a soluble (in water), acidic compound. Urocanic acid is an intermediate in the catabolism of L-histidine. |
| PubChem Compound | 24720978 |
| Last Modified | Dec 23 2021 |
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